Cas no 816464-27-4 (2H-1,4-Benzoxazin-3(4H)-one,7-acetyl-2,2-dimethyl-)

2H-1,4-Benzoxazin-3(4H)-one,7-acetyl-2,2-dimethyl- structure
816464-27-4 structure
Product name:2H-1,4-Benzoxazin-3(4H)-one,7-acetyl-2,2-dimethyl-
CAS No:816464-27-4
MF:C12H13NO3
MW:219.236523389816
CID:715525

2H-1,4-Benzoxazin-3(4H)-one,7-acetyl-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzoxazin-3(4H)-one,7-acetyl-2,2-dimethyl-
    • 2H-1,4-Benzoxazin-3(4H)-one,7-acetyl-2,2-dimethyl-(9CI)
    • Inchi: 1S/C12H13NO3/c1-7(14)8-4-5-9-10(6-8)16-12(2,3)11(15)13-9/h4-6H,1-3H3,(H,13,15)
    • InChI Key: IDRLMUJHWVINOX-UHFFFAOYSA-N
    • SMILES: O1C2=CC(C(C)=O)=CC=C2NC(=O)C1(C)C

Computed Properties

  • Exact Mass: 219.09
  • Monoisotopic Mass: 219.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4A^2

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